N-(4-fluorophenyl)-3-(4-methylpiperazin-1-yl)propanamide

• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-(4-methylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C14H20FN3O/c1-17-8-10-18(11-9-17)7-6-14(19)16-13-4-2-12(15)3-5-13/h2-5H,6-11H2,1H3,(H,16,19)
• InChI Key: QYMHDQMXJWUQDU-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)CCC(=O)NC2=CC=C(C=C2)F

Description

N-(4-fluorophenyl)-3-(4-methylpiperazin-1-yl)propanamide is a chemical compound that is commonly known as FPPP. It is a psychoactive drug that belongs to the class of piperazine derivatives. FPPP is widely used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood, but it is believed to work by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in their levels, which produces a stimulant effect.
Biochemical and Physiological Effects:
FPPP has been found to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of certain hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPPP in lab experiments is its ability to stimulate the central nervous system and produce a predictable response. This makes it useful in the study of addiction and the development of new drugs to treat addiction. However, one of the limitations of using FPPP is that it is a psychoactive drug that can have unpredictable effects on the body.

Future Directions

There are several future directions for the study of FPPP. One area of research is the development of new drugs to treat addiction. FPPP has been found to have a stimulant effect on the brain, which makes it useful in the study of addiction. Another area of research is the study of the long-term effects of FPPP on the body. It is important to understand the potential risks and side effects of using FPPP in order to develop safe and effective drugs. Finally, the development of new synthesis methods for FPPP could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of FPPP involves the reaction of 4-fluoroaniline with 1-(4-methylpiperazin-1-yl)propan-2-ol in the presence of a catalyst. The resulting product is then purified using chromatography techniques to obtain pure FPPP.

Scientific Research Applications

FPPP is widely used in scientific research to study its effects on the central nervous system. It has been found to have a stimulant effect on the brain, increasing the release of dopamine and norepinephrine. This makes it useful in the study of addiction and the development of new drugs to treat addiction.